Cas no 774-94-7 (4-(Pentafluorothio)phenol)

4-(Pentafluorothio)phenol is a fluorinated aromatic compound featuring a pentafluorothio (–SCF₅) substituent on the phenol ring. This structural motif imparts unique electronic and steric properties, making it valuable in synthetic chemistry, particularly as a building block for advanced materials and pharmaceuticals. The strong electron-withdrawing nature of the –SCF₅ group enhances the acidity of the phenolic hydroxyl, facilitating its use in coupling reactions and as a ligand precursor. Its high thermal and chemical stability, along with low polarizability, makes it suitable for applications in agrochemicals, liquid crystals, and specialty polymers. The compound’s reactivity and robustness offer versatility in designing functionalized aromatic systems.

4-(Pentafluorothio)phenol structure

Product Name:4-(Pentafluorothio)phenol

CAS No:774-94-7

MF:C₆H₅F₅OS

MW:220.160318136215

MDL:MFCD03788516

CID:562656

PubChem ID:2779203

Update Time:2025-10-19

4-(Pentafluorothio)phenol Chemical and Physical Properties

Names and Identifiers

- Sulfur,pentafluoro(4-hydroxyphenyl)-, (OC-6-21)- (9CI)
- 4-(Pentafluorothio)Phenol
- 4-(Pentafluorosulfanyl)phenol
- 4-(pentafluoro-λ<sup>6</sup>-sulfanyl)phenol
- 4-Hydroxyphenylsulfur pentafluoride
- 4-(Pentafluorosulphanyl)phenol
- 4-Hydroxy-phenylschwefelpentafluorid
- 4-Hydroxy-phenyl-schwefeltrifluorid
- 4-Hydroxyphenylsulphur pentafluoride
- 4-pentafluorsulfanyl-phenol
- E87606
- 4-(Pentafluorosulfur)phenol
- DTXSID70381318
- 4-[pentakis(fluoranyl)-$l^{6}-sulfanyl]phenol
- A839114
- 4-(pentafluoro-lambda6-sulfanyl)phenol
- 4-(pentafluoro-$l^{6}-sulfanyl)phenol
- 4-(Pentafluoro-lambda~6~-sulfanyl)phenol
- PS-11514
- MFCD03788516
- 4-Pentafluorosulfanylphenol
- Sulfur,pentafluoro(4-hydroxyphenyl)-,(oc-6-21)-(9ci)
- J-515527
- XHJLGVIUMCBMHL-UHFFFAOYSA-N
- CS-0207215
- 774-94-7
- p-hydroxyphenyl-sulfur pentafluoride
- FT-0651024
- AKOS005255132
- SCHEMBL50457
- 4-(pentafluoro--sulfanyl)phenol
- p-hydroxyphenyl sulfur pentafluoride
- BBL100801
- 4-(Pentafluorothio)phenol, 4-(Pentafluorosulphanyl)phenol
- 4-(pentafluoro-lambda-sulfanyl)phenol
- STL554595
- 4-(Pentafluorothio)phenol
- MDL： MFCD03788516
- Inchi： 1S/C6H5F5OS/c7-13(8,9,10,11)6-3-1-5(12)2-4-6/h1-4,12H
- InChI Key： XHJLGVIUMCBMHL-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)O)(F)(F)(F)(F)F

Computed Properties

Exact Mass: 219.99800
Monoisotopic Mass: 219.998
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.2A^2
XLogP3: 4.8

Experimental Properties

PSA: 45.53000
LogP: 4.04960

4-(Pentafluorothio)phenol Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

4-(Pentafluorothio)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P227383-50mg	4-(Pentafluorothio)phenol	774-94-7		50mg	$ 50.00	2022-06-03
TRC	P227383-100mg	4-(Pentafluorothio)phenol	774-94-7		100mg	$ 65.00	2022-06-03
TRC	P227383-500mg	4-(Pentafluorothio)phenol	774-94-7		500mg	$ 95.00	2022-06-03
Chemenu	CM344510-1g	4-(Pentafluorothio)phenol	774-94-7	95%+	1g	$85	2022-06-10
Chemenu	CM344510-5g	4-(Pentafluorothio)phenol	774-94-7	95%+	5g	$340	2022-06-10
Chemenu	CM344510-25g	4-(Pentafluorothio)phenol	774-94-7	95%+	25g	$1358	2022-06-10
Apollo Scientific	PC0794-1g	4-Hydroxyphenylsulphur pentafluoride	774-94-7	97%	1g	£55.00	2024-05-25
Apollo Scientific	PC0794-5g	4-Hydroxyphenylsulphur pentafluoride	774-94-7	97%	5g	£245.00	2024-05-25
Apollo Scientific	PC0794-25g	4-Hydroxyphenylsulphur pentafluoride	774-94-7	97%	25g	£695.00	2024-05-25
abcr	AB228194-5 g	4-(Pentafluorothio)phenol; .	774-94-7		5 g	€192.10	2023-07-20